![molecular formula C23H25NO6 B15103225 (4E)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-1-(3-methoxypropyl)-5-[4-(prop-2-en-1-yloxy)phenyl]pyrrolidine-2,3-dione](/img/structure/B15103225.png)
(4E)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-1-(3-methoxypropyl)-5-[4-(prop-2-en-1-yloxy)phenyl]pyrrolidine-2,3-dione
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Description
The compound (4E)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-1-(3-methoxypropyl)-5-[4-(prop-2-en-1-yloxy)phenyl]pyrrolidine-2,3-dione is a pyrrolidine-2,3-dione derivative characterized by a complex substitution pattern. Its core structure includes a pyrrolidine-2,3-dione moiety, which is a cyclic diketone framework known for diverse biological activities . Key substituents include:
- 3-Methoxypropyl chain: A flexible ether-containing alkyl group that may enhance solubility.
- 4-(Prop-2-en-1-yloxy)phenyl group: An allyloxy-substituted aromatic ring, likely influencing steric and electronic properties.
Properties
Molecular Formula |
C23H25NO6 |
|---|---|
Molecular Weight |
411.4 g/mol |
IUPAC Name |
4-hydroxy-1-(3-methoxypropyl)-3-(5-methylfuran-2-carbonyl)-2-(4-prop-2-enoxyphenyl)-2H-pyrrol-5-one |
InChI |
InChI=1S/C23H25NO6/c1-4-13-29-17-9-7-16(8-10-17)20-19(21(25)18-11-6-15(2)30-18)22(26)23(27)24(20)12-5-14-28-3/h4,6-11,20,26H,1,5,12-14H2,2-3H3 |
InChI Key |
JPHTYDBBOLHFQN-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(O1)C(=O)C2=C(C(=O)N(C2C3=CC=C(C=C3)OCC=C)CCCOC)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (4E)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-1-(3-methoxypropyl)-5-[4-(prop-2-en-1-yloxy)phenyl]pyrrolidine-2,3-dione typically involves multi-step organic reactions. One common method involves the condensation of appropriate aldehydes and ketones with pyrrolidine derivatives under controlled conditions. The reaction conditions often include the use of catalysts, solvents, and specific temperature and pressure settings to ensure high yield and purity.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize reaction efficiency, reduce waste, and ensure consistent product quality. The use of advanced purification techniques such as chromatography and crystallization is also common in industrial settings.
Chemical Reactions Analysis
Types of Reactions
(4E)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-1-(3-methoxypropyl)-5-[4-(prop-2-en-1-yloxy)phenyl]pyrrolidine-2,3-dione undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.
Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.
Common Reagents and Conditions
Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. The reaction conditions vary depending on the desired transformation but often involve controlled temperatures, pressures, and pH levels.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.
Scientific Research Applications
(4E)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-1-(3-methoxypropyl)-5-[4-(prop-2-en-1-yloxy)phenyl]pyrrolidine-2,3-dione has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.
Mechanism of Action
The mechanism of action of (4E)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-1-(3-methoxypropyl)-5-[4-(prop-2-en-1-yloxy)phenyl]pyrrolidine-2,3-dione involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that it may interfere with cellular signaling and metabolic processes.
Comparison with Similar Compounds
Structural Comparison with Analogous Pyrrolidine-2,3-Dione Derivatives
Pyrrolidine-2,3-dione derivatives exhibit diverse biological activities depending on substituent patterns. Below is a comparison with structurally related compounds:
Key Structural Insights :
- Furan vs. Aryl/Acyl Groups : The target’s 5-methylfuran substituent may offer improved metabolic stability compared to simpler aryl groups in , though with reduced polarity.
- Allyloxy-Phenyl vs.
- 3-Methoxypropyl Chain : This substituent likely enhances solubility compared to shorter alkyl chains in , aligning with trends in pharmacokinetic optimization .
Physicochemical Properties
- Solubility : The 3-methoxypropyl and allyloxy groups may confer moderate water solubility, superior to fully aromatic analogs .
- Stability : The α,β-unsaturated ketone (methylidene group) could render the compound prone to nucleophilic attack, necessitating stabilization strategies .
Biological Activity
The compound (4E)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-1-(3-methoxypropyl)-5-[4-(prop-2-en-1-yloxy)phenyl]pyrrolidine-2,3-dione is a member of the pyrrolidine-2,3-dione class of compounds, which have garnered attention for their diverse biological activities. This article delves into the biological activity of this specific compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant case studies.
Structural Overview
The compound features a complex structure comprising a pyrrolidine ring, a hydroxy group, and various substituents that may influence its biological interactions. The presence of the furan moiety and methoxy groups enhances its potential for diverse chemical reactivity.
The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets, including enzymes and receptors.
Key Mechanisms:
- Enzyme Inhibition: The compound may inhibit key enzymes involved in bacterial cell wall synthesis or other metabolic pathways. For instance, derivatives of pyrrolidine-2,3-dione have been shown to inhibit PBP3 in Pseudomonas aeruginosa, a critical target for antibacterial drug discovery .
- Protein–Protein Interactions: The compound can stabilize protein interactions, such as the 14-3-3 protein interactions in plants, which are essential for various cellular processes .
Biological Activities
Research has highlighted several biological activities associated with this compound:
- Antimicrobial Activity: Compounds within the pyrrolidine-2,3-dione class have demonstrated significant antibacterial properties against multidrug-resistant strains of bacteria. For example, studies indicate that modifications in the structure can enhance the inhibitory effects against Pseudomonas aeruginosa .
- Anticancer Potential: Computational studies have identified pyrrolidine derivatives as potential inhibitors of the Cdk5/p25 complex, which is implicated in neurodegenerative diseases such as Alzheimer's . This suggests that the compound may also possess anticancer properties by modulating cell cycle regulators.
- Anti-inflammatory Effects: Some derivatives have shown promise in reducing inflammation through inhibition of specific pathways involved in inflammatory responses.
Case Study 1: Antibacterial Activity
A study focused on optimizing pyrrolidine-2,3-dione derivatives led to the identification of several compounds with high inhibitory activity against PBP3. These compounds exhibited minimal cytotoxicity and were effective at low concentrations (Table 1) .
| Compound Name | Inhibition (%) | Concentration (µM) |
|---|---|---|
| Compound A | 95 | 10 |
| Compound B | 85 | 25 |
| Compound C | 60 | 100 |
Case Study 2: Neuroprotective Effects
In another study, computational modeling revealed that certain derivatives could effectively bind to the Cdk5/p25 complex. This interaction was associated with reduced neurotoxicity in cellular models .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
